2-Tert-butoxy-5-(cyclohexyloxy)phenol
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Description
2-Tert-butoxy-5-(cyclohexyloxy)phenol is a phenolic compound featuring two bulky substituents: a tert-butoxy group at the 2-position and a cyclohexyloxy group at the 5-position of the aromatic ring.
Properties
Molecular Formula |
C16H24O3 |
|---|---|
Molecular Weight |
264.36 g/mol |
IUPAC Name |
5-cyclohexyloxy-2-[(2-methylpropan-2-yl)oxy]phenol |
InChI |
InChI=1S/C16H24O3/c1-16(2,3)19-15-10-9-13(11-14(15)17)18-12-7-5-4-6-8-12/h9-12,17H,4-8H2,1-3H3 |
InChI Key |
BTWMOKREJVTXOY-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC1=C(C=C(C=C1)OC2CCCCC2)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Tert-butoxy-5-(cyclohexyloxy)phenol typically involves the protection of phenolic hydroxyl groups using tert-butyl groups. One common method is the reaction of phenol with di-tert-butyl dicarbonate ((Boc)2O) in the presence of a phase transfer catalyst or Lewis acids such as BiCl3 or Zn(OAc)2 . The reaction is carried out under mild conditions, often in polar aprotic solvents like THF or MeCN .
Industrial Production Methods
Industrial production of 2-Tert-butoxy-5-(cyclohexyloxy)phenol may involve similar synthetic routes but on a larger scale. The use of eco-friendly and sustainable methods, such as catalyst-free conditions in water-related systems, is preferred to minimize environmental impact .
Chemical Reactions Analysis
Types of Reactions
2-Tert-butoxy-5-(cyclohexyloxy)phenol undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using reagents like KMnO4 or OsO4 to form corresponding quinones.
Reduction: Reduction reactions can be carried out using agents like LiAlH4 or NaBH4.
Substitution: The phenolic hydroxyl group can participate in substitution reactions, such as O-alkylation or O-acylation.
Common Reagents and Conditions
Oxidation: KMnO4, OsO4, CrO3/Py
Reduction: LiAlH4, NaBH4
Substitution: Alkyl halides, acyl chlorides
Major Products Formed
Oxidation: Quinones
Reduction: Alcohols
Substitution: Ethers, esters
Scientific Research Applications
2-Tert-butoxy-5-(cyclohexyloxy)phenol has various applications in scientific research:
Chemistry: Used as a protecting group for phenolic hydroxyl groups in multi-step organic synthesis.
Biology: Potential use in the development of bioactive compounds due to its phenolic structure.
Medicine: Investigated for its antioxidant properties and potential therapeutic applications.
Industry: Utilized in the synthesis of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-Tert-butoxy-5-(cyclohexyloxy)phenol involves its interaction with molecular targets through its phenolic hydroxyl group. This group can form hydrogen bonds and participate in redox reactions, influencing various biochemical pathways. The tert-butoxy and cyclohexyloxy groups provide steric hindrance, affecting the compound’s reactivity and stability .
Comparison with Similar Compounds
Structural Analogs from Patent Literature (Benzotriazole Derivatives)
highlights benzotriazole-based UV stabilizers with phenolic substituents, such as 2-(2'-hydroxy-5'-methyl-3'-cyclohexyloxyphenyl)benzotriazole . Key comparisons include:
- Substituent Position: The hydroxyl group in benzotriazoles is ortho to the benzotriazole ring, whereas in 2-tert-butoxy-5-(cyclohexyloxy)phenol, substituents are para to each other (positions 2 and 5).
- Functional Groups : Both compounds feature cyclohexyloxy groups, but the benzotriazole derivative incorporates a heterocyclic ring system, enhancing UV absorption.
- Applications: Benzotriazoles are widely used as photostabilizers in plastics and coatings due to their ability to dissipate UV energy. In contrast, the target phenol derivative may function as an antioxidant or process stabilizer due to its hindered phenolic structure.
Phenolic Compound with Alkyl vs. Ether Substituents
| Parameter | 2-Tert-butoxy-5-(cyclohexyloxy)phenol | 5-Tert-butoxy-2-(cyclohexylmethyl)phenol |
|---|---|---|
| Substituent at Position 2 | Tert-butoxy (ether) | Cyclohexylmethyl (alkyl) |
| Substituent at Position 5 | Cyclohexyloxy (ether) | Tert-butoxy |
| Molecular Formula | C₁₇H₂₆O₃ (inferred) | C₁₇H₂₆O₂ |
| Molecular Weight | ~278.4 g/mol (calculated) | 262.39 g/mol |
| Polarity | Higher (due to two ether groups) | Lower (alkyl group reduces polarity) |
- This could enhance solubility in polar solvents or compatibility with hydrophilic matrices.
- Steric Effects: Both compounds exhibit significant steric hindrance, which may improve thermal stability by protecting the phenolic hydroxyl group from oxidative degradation.
Research Findings and Inferred Properties
Stability and Reactivity
- Thermal Stability: Bulky tert-butoxy and cyclohexyloxy groups likely delay decomposition by hindering access to the reactive phenolic -OH group. This is consistent with trends observed in hindered phenolic antioxidants like BHT (butylated hydroxytoluene).
- Oxidative Resistance : The target compound’s ether linkages may offer superior resistance to hydrolysis compared to esters or carbamates, as seen in related stabilizers .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
